Cas no 88082-60-4 (Cinnamtannin B-1)

Cinnamtannin B-1 structure

Product Name:Cinnamtannin B-1

CAS No:88082-60-4

MF:C₄₅H₃₆O₁₈

MW:864.756554603577

CID:2081363

Update Time:2024-10-26

Cinnamtannin B-1 Chemical and Physical Properties

Names and Identifiers

- cinnamtannin B1
- epicatechin-(2beta->7,4beta->8)-epicatechin-(4beta->8)-epicatechin
- epicatechin-(4beta->8,2betaO->7)-epicatechin-(4beta->8)-epicatechin
- pavetannin B-2
- Proanthocyanidin-D1 u. D2
- Proanthocyanidin-D1 u. -D2
- CINNAMTANNIN B-1
- (2R,3R,4S,8S,14R,15R)-2,8-Bis(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-3,4-dihydro-8,14-methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol (ACI)
- 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-4-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-3,4-dihydro-, [2R-[2α,3α,4β(2R*,3R*),8β,14β,15R*]]- (ZCI)
- LDN 0022358
- Cinnamtannin B-1
- Inchi： 1S/C45H36O18/c46-18-10-27(54)33-31(11-18)62-45(17-3-6-22(49)26(53)9-17)44(59)38(33)36-32(63-45)14-29(56)35-37(39(58)41(61-43(35)36)16-2-5-21(48)25(52)8-16)34-28(55)13-23(50)19-12-30(57)40(60-42(19)34)15-1-4-20(47)24(51)7-15/h1-11,13-14,30,37-41,44,46-59H,12H2/t30-,37+,38-,39-,40-,41-,44-,45+/m1/s1
- InChI Key： BYSRPHRKESMCPO-LQNPQWRQSA-N
- SMILES： O[C@@H]1[C@@H]2C3C(O)=CC(O)=CC=3O[C@@]1(C1C=CC(O)=C(O)C=1)OC1C=C(O)C3[C@H](C4C(O)=CC(O)=C5C[C@H]([C@@H](C6C=CC(O)=C(O)C=6)OC=45)O)[C@H]([C@@H](C4C=CC(O)=C(O)C=4)OC=3C=12)O

Computed Properties

Exact Mass: 864.19016430 g/mol
Monoisotopic Mass: 864.19016430 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 63
Rotatable Bond Count: 4
Complexity: 1610
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 864.8
XLogP3: 3.3
Topological Polar Surface Area: 320Å²

Cinnamtannin B-1 Pricemore >>

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Cinnamtannin B-1 Production Method

Production Method 1

88082-60-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 2

88082-60-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
1.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
2.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
2.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 3

88082-60-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 30 min, -8 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
2.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
3.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
3.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
3.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 4

88082-60-4

Reaction Conditions

1.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
2.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
3.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
3.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
3.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 5

118-72-9

88082-60-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
1.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
2.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
3.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
4.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
4.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
4.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 6

18162-48-6

88082-60-4

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
2.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
3.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
3.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
4.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
5.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
6.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
6.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
6.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
7.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
7.2 Reagents: Ammonium chloride Solvents: Water
8.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 7

88082-60-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 8

918157-95-6

88082-60-4

Reaction Conditions

1.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 9

107-21-1

299412-40-1

88082-60-4

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; rt; 8 h, reflux
1.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 30 min, -8 °C
2.2 Reagents: Sodium thiosulfate Solvents: Water
3.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
3.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
4.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
4.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
4.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 10

88082-60-4

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
1.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
2.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
2.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
3.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
4.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
5.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
5.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
5.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
6.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
6.2 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 11

88082-60-4

Reaction Conditions

1.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 0 °C; 24 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; reflux
2.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
3.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
4.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
4.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
5.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
6.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
7.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
7.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
7.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
8.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
8.2 Reagents: Ammonium chloride Solvents: Water
9.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 12

88082-60-4

Reaction Conditions

1.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 0 °C; 24 h, reflux
2.2 Reagents: Sodium bicarbonate Solvents: Water ; reflux
3.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
4.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
5.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
5.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
6.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
6.2 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
7.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
8.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
8.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
8.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
9.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
9.2 Reagents: Ammonium chloride Solvents: Water
10.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 13

88082-60-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ; 0 °C; 7 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 22 h, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 0 °C; 24 h, reflux
3.2 Reagents: Sodium bicarbonate Solvents: Water ; reflux
4.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
4.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
5.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
6.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
6.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
7.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
7.2 Reagents: Ammonium chloride Solvents: Water
8.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
8.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
9.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
9.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
9.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
10.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
10.2 Reagents: Ammonium chloride Solvents: Water
11.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 14

88082-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 Solvents: Water ; -78 °C
2.1 Reagents: Diisopropylethylamine Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ; 0 °C; 7 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
2.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 22 h, rt
2.4 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 0 °C; 24 h, reflux
4.2 Reagents: Sodium bicarbonate Solvents: Water ; reflux
5.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
5.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
6.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
6.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
7.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
7.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
8.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
8.2 Reagents: Ammonium chloride Solvents: Water
9.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
9.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
10.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
10.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
10.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
11.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
11.2 Reagents: Ammonium chloride Solvents: Water
12.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 15

1121586-36-4

100-51-6

88082-60-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 Solvents: Dimethylformamide ; 0 °C; 12 h, rt
1.3 Solvents: Water ; rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
2.2 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 30 min, -78 °C
2.3 Solvents: Water ; -78 °C
3.1 Reagents: Diisopropylethylamine Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ; 0 °C; 7 h, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
3.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 22 h, rt
3.4 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 0 °C; 24 h, reflux
5.2 Reagents: Sodium bicarbonate Solvents: Water ; reflux
6.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
6.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
7.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
7.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
8.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
8.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
9.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
9.2 Reagents: Ammonium chloride Solvents: Water
10.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
10.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
11.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
11.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
11.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
12.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
12.2 Reagents: Ammonium chloride Solvents: Water
13.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133

Production Method 16

865-47-4

372-38-3

88082-60-4

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Solvents: Water ; rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, 0 °C
2.2 Solvents: Dimethylformamide ; 0 °C; 12 h, rt
2.3 Solvents: Water ; rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
3.2 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 30 min, -78 °C
3.3 Solvents: Water ; -78 °C
4.1 Reagents: Diisopropylethylamine Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ; 0 °C; 7 h, rt
4.2 Reagents: Sodium bicarbonate Solvents: Water
4.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 22 h, rt
4.4 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ; 0 °C; 24 h, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Reagents: Pyridinium p-toluenesulfonate Solvents: Ethanol ; 0 °C; 24 h, reflux
6.2 Reagents: Sodium bicarbonate Solvents: Water ; reflux
7.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 24 h, rt
7.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
8.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane ; 1.5 h, rt
8.2 Reagents: 4-(Dimethylamino)pyridine ; 30 min, 0 °C
9.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 1.5 h, -78 °C → -70 °C
9.2 Reagents: Triethylamine , Sodium bicarbonate Solvents: Water ; -70 °C
10.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 0 °C
10.2 Reagents: Ammonium chloride Solvents: Water
11.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; -78 °C; 3.5 h, -78 °C → -30 °C
11.2 Reagents: Triethylamine , Ammonium chloride Solvents: Water ; -30 °C
12.1 Reagents: Iodine , Silver oxide (Ag2O) Solvents: Dichloromethane ; -78 °C; 4 h, -78 °C → -40 °C
12.2 Reagents: Sodium thiosulfate Solvents: Water ; -40 °C
12.3 Reagents: Sodium bicarbonate Solvents: Water ; -40 °C
13.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 9 h, reflux; 7 h, reflux
13.2 Reagents: Ammonium chloride Solvents: Water
14.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran ; 2 h, rt

Reference

Annulation Approach to Doubly Linked (A-type) Oligocatechins: Syntheses of (+)-Procyanidin A2 and (+)-Cinnamtannin B1

Ito, Yuji; et al, Angewandte Chemie, 2014, 53(38), 10129-10133